An In-depth Technical Guide to the Solubility Profile of (R)-2-Amino-2-(pyridin-2-yl)ethanol hydrochloride
An In-depth Technical Guide to the Solubility Profile of (R)-2-Amino-2-(pyridin-2-yl)ethanol hydrochloride
Introduction
(R)-2-Amino-2-(pyridin-2-yl)ethanol hydrochloride is a chiral amino alcohol containing a pyridine ring, a structural motif of significant interest in medicinal chemistry and drug development.[1][2] Its utility as a building block in the synthesis of novel therapeutic agents necessitates a thorough understanding of its physicochemical properties, paramount among which is its solubility.[1] This guide provides a comprehensive overview of the expected solubility profile of (R)-2-Amino-2-(pyridin-2-yl)ethanol hydrochloride in aqueous and organic solvents, the theoretical principles governing its solubility, and a detailed, field-proven protocol for its experimental determination. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this compound in their work.
Physicochemical Properties and Theoretical Solubility Considerations
While specific experimentally determined physicochemical properties for (R)-2-Amino-2-(pyridin-2-yl)ethanol hydrochloride are not widely available in public literature, we can infer its behavior based on its structural components and data from analogous compounds.
The molecule possesses several key features that dictate its solubility:
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A Pyridine Ring: This heterocyclic aromatic ring can act as a hydrogen bond acceptor. The nitrogen atom in the pyridine ring is basic and will be protonated at acidic pH, significantly increasing aqueous solubility.
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An Amino Group: The primary amine is also basic and will be protonated at acidic and neutral pH, contributing to high aqueous solubility through ionic interactions with water.
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A Hydroxyl Group: The alcohol functional group can act as both a hydrogen bond donor and acceptor, further enhancing its interaction with polar solvents.
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Hydrochloride Salt: The compound is supplied as a hydrochloride salt. This is a common strategy to enhance the aqueous solubility and stability of basic compounds.[3] In solution, it will dissociate into the protonated form of the parent molecule and a chloride ion.
Based on these features, (R)-2-Amino-2-(pyridin-2-yl)ethanol hydrochloride is expected to be highly soluble in water and other polar protic solvents such as methanol and ethanol. Its solubility in less polar organic solvents is anticipated to be lower. For instance, related 2-aminopyridine compounds exhibit good solubility in polar organic solvents like methanol and ethanol, but poor solubility in non-polar solvents.[4]
The solubility of this compound will be highly dependent on the pH of the aqueous medium. Due to the presence of two basic nitrogen atoms (the pyridine nitrogen and the amino group), the molecule will exist predominantly in its protonated, highly soluble cationic form at acidic pH. As the pH increases towards and beyond the pKa values of these groups, the molecule will become less protonated and its aqueous solubility is expected to decrease.
Experimental Determination of Equilibrium Solubility: A Validated Protocol
The most reliable method for determining the equilibrium solubility of a compound is the shake-flask method .[5] This method is considered the gold standard and is recommended by various regulatory bodies.[6][7] The following protocol is a detailed, self-validating system for the accurate determination of the solubility of (R)-2-Amino-2-(pyridin-2-yl)ethanol hydrochloride.
Protocol: Equilibrium Solubility Determination by the Shake-Flask Method
Objective: To determine the equilibrium solubility of (R)-2-Amino-2-(pyridin-2-yl)ethanol hydrochloride in various solvents at a controlled temperature.
Materials:
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(R)-2-Amino-2-(pyridin-2-yl)ethanol hydrochloride
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Selected solvents (e.g., deionized water, phosphate-buffered saline (PBS) at various pH values, ethanol, methanol, acetonitrile, dichloromethane)
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Vials with screw caps
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Orbital shaker with temperature control
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Centrifuge or filtration apparatus (e.g., syringe filters with appropriate membrane)
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Calibrated analytical balance
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Volumetric flasks and pipettes
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Analytical instrument for quantification (e.g., HPLC-UV, LC-MS)
Experimental Workflow:
Caption: Experimental workflow for determining equilibrium solubility using the shake-flask method.
Step-by-Step Procedure:
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Preparation of Saturated Solutions:
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Add an excess amount of (R)-2-Amino-2-(pyridin-2-yl)ethanol hydrochloride to a series of vials. The excess solid is crucial to ensure that equilibrium is reached with the solid phase present.[8]
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Add a known volume of the desired solvent to each vial.
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-
Equilibration:
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Secure the vials on an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C).
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Agitate the samples at a constant speed (e.g., 150-300 rpm) for a sufficient period to reach equilibrium. A typical duration is 24 to 72 hours.[8] It is advisable to take samples at different time points (e.g., 24, 48, and 72 hours) to confirm that equilibrium has been reached (i.e., the concentration of the solute in solution is no longer increasing).[7]
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-
Phase Separation:
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After equilibration, allow the vials to stand undisturbed at the same temperature to allow the excess solid to settle.
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Carefully separate the saturated supernatant from the undissolved solid. This can be achieved by either:
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Centrifugation: Centrifuge the vials at a high speed to pellet the solid.
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Filtration: Withdraw the supernatant using a syringe and pass it through a chemically compatible filter (e.g., a 0.22 µm PVDF or PTFE filter) to remove any suspended particles. Adsorption of the compound to the filter should be checked.
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-
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Quantification:
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Carefully take a known volume of the clear supernatant.
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Dilute the sample with a suitable solvent to a concentration that falls within the linear range of the analytical method.
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Analyze the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Liquid Chromatography-Mass Spectrometry (LC-MS).
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Prepare a calibration curve using standard solutions of known concentrations to accurately quantify the compound in the samples.
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Calculation of Solubility:
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Calculate the concentration of (R)-2-Amino-2-(pyridin-2-yl)ethanol hydrochloride in the original saturated solution, taking into account the dilution factor. The result is the equilibrium solubility of the compound in the tested solvent at the specified temperature.
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Expected Solubility Profile: A Summary
The following table summarizes the expected qualitative solubility of (R)-2-Amino-2-(pyridin-2-yl)ethanol hydrochloride based on its chemical structure and the behavior of analogous compounds. It is imperative that these qualitative predictions are confirmed by experimental data obtained using the protocol described above.
| Solvent System | Solvent Type | Expected Solubility | Rationale |
| Water (pH < 7) | Polar Protic | High to Very High | The amino and pyridine groups are protonated, leading to strong ionic interactions with water. |
| Water (pH > 8) | Polar Protic | Moderate to Low | Deprotonation of the amino and pyridine groups reduces ionic character and aqueous solubility. |
| Methanol / Ethanol | Polar Protic | High | The compound can participate in hydrogen bonding with the alcohol solvents.[4] |
| Dimethyl Sulfoxide (DMSO) | Polar Aprotic | High | DMSO is a strong hydrogen bond acceptor and can effectively solvate the molecule.[3] |
| Acetonitrile | Polar Aprotic | Moderate | Acetonitrile is less polar than DMSO and may be a less effective solvent. |
| Dichloromethane (DCM) | Non-polar | Low to Very Low | The high polarity of the hydrochloride salt is incompatible with non-polar solvents. |
| Hexane / Toluene | Non-polar | Very Low / Insoluble | Lack of favorable interactions between the polar solute and non-polar solvent. |
Implications for Drug Development
A thorough understanding of the solubility profile of (R)-2-Amino-2-(pyridin-2-yl)ethanol hydrochloride is critical for its successful application in drug development:
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Formulation Development: The high aqueous solubility at physiological pH (if confirmed) would be advantageous for developing oral and parenteral formulations.
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Preclinical Studies: Knowledge of its solubility in various vehicles is essential for designing in vitro and in vivo experiments.
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Process Chemistry: Solubility data in organic solvents is crucial for optimizing reaction conditions, purification, and crystallization processes.
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Biopharmaceutical Classification System (BCS): Determining the aqueous solubility across a pH range of 1.2 to 6.8 is a regulatory requirement for BCS classification, which can potentially allow for biowaivers.[7]
Conclusion
References
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OECD. (1995). Test No. 105: Water Solubility. OECD Guidelines for the Testing of Chemicals, Section 1. [Link]
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FILAB. (n.d.). Solubility testing in accordance with the OECD 105. Retrieved from [Link]
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Analytice. (2023, October 16). OECD 105 – Water Solubility Test at 20°C. Retrieved from [Link]
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Zhang, P., et al. (2022). Investigation into Solubility and Solvent Effect of 2-Aminopyridine in Different Mono-Solvents Over Temperatures from 273.15 to 313.15 K. Journal of Chemical & Engineering Data, 67(7), 1836–1846. [Link]
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Jager, J., et al. (2020). Determining the water solubility of difficult-to-test substances: A tutorial review. Chemosphere, 250, 126190. [Link]
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OECD. (n.d.). Test No. 105: Water Solubility. Retrieved from [Link]
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U.S. Pharmacopeial Convention. (n.d.). Determination of Thermodynamic Solubility of Active Pharmaceutical Ingredients for Veterinary Species: A New USP General Chapter. Dissolution Technologies. Retrieved from [Link]
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Wei, D., & Chen, L. (2009). Solubility of 2-Aminopyridine in Acetone, Chloroform, and Ethyl Acetate. Journal of Chemical & Engineering Data, 54(3), 1098–1099. [Link]
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World Health Organization. (2006). Annex 4: Protocol to conduct equilibrium solubility experiments for the purpose of Biopharmaceutics Classification System-based classification of active pharmaceutical ingredients for biowaiver. WHO Technical Report Series, No. 937. [Link]
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Quora. (2017, April 27). How to perform the shake flask method to determine solubility. Retrieved from [Link]
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protocols.io. (n.d.). Shake-Flask Aqueous Solubility assay (Kinetic solubility). Retrieved from [Link]
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INIST-CNRS. (n.d.). Solubility of 2-Aminopyridine in Acetone, Chloroform, and Ethyl Acetate. Retrieved from [Link]
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PubChem. (n.d.). 2-Aminopyridine. Retrieved from [Link]
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Avdeef, A. (2007). Determination of aqueous solubility by heating and equilibration: A technical note. Pharmaceutical Development and Technology, 12(4), 433-437. [Link]
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Solubility of Things. (n.d.). 2-Aminopyrimidine. Retrieved from [Link]
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U.S. Environmental Protection Agency. (n.d.). 1-(2-Aminoethyl)pyridin-2(1H)-one Properties. Retrieved from [Link]
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Chem-Impex. (n.d.). 2-Amino-1-pyridin-2-yl-ethanol. Retrieved from [Link]
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MySkinRecipes. (n.d.). (S)-2-Amino-2-(pyridin-2-yl)ethanol dihydrochloride. Retrieved from [Link]
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